Cas no 97480-93-8 (1-(4-Phenylbut-1-yl)piperazine)

• Product Name: 1-(4-Phenylbut-1-yl)piperazine
• CAS No: 97480-93-8
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD02093540
• CID: 802837
• PubChem ID: 2737126
• Update Time: 2025-06-11

1-(4-Phenylbut-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(4-phenylbutyl)-
• 1-(4-phenylbutyl)piperazine
• 1-(4-PHENYLBUTYL)-PIPERAZINE
• 1-(4-Phenylbut-1-yl)piperazine
• 1-Phenyl-4-(piperazin-1-yl)butane
• N-(4-phenylbutyl)piperazine
• OR4171
• OHFQSNUBVNIZRV-UHFFFAOYSA-N
• PS-5074
• SCHEMBL3251614
• FT-0718793
• A845713
• 97480-93-8
• 1-(4-phenylbutyl)-piperazine, AldrichCPR
• AKOS009158644
• DTXSID90371857
• MFCD02093540
• DB-016249

• MDL： MFCD02093540
• Inchi： 1S/C14H22N2/c1-2-6-14(7-3-1)8-4-5-11-16-12-9-15-10-13-16/h1-3,6-7,15H,4-5,8-13H2
• InChI Key： OHFQSNUBVNIZRV-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 110-112°C/0.3mm
• PSA: 15.27000
• LogP: 2.18120

1-(4-Phenylbut-1-yl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 1-(4-Phenylbut-1-yl)piperazine

1-(4-Phenylbut-1-yl)piperazine: A Comprehensive Overview

1-(4-Phenylbut-1-yl)piperazine, also known by its CAS number 97480-93-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazines, which are widely used in the development of various pharmaceutical agents due to their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of 1-(4-Phenylbut-1-yl)piperazine.

Chemical Structure and Synthesis

The chemical structure of 1-(4-Phenylbut-1-yl)piperazine is characterized by a piperazine ring attached to a phenylbutyl group. The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a common structural motif in many bioactive molecules. The phenylbutyl substituent adds a hydrophobic and aromatic character to the molecule, which can influence its pharmacological properties.

The synthesis of 1-(4-Phenylbut-1-yl)piperazine can be achieved through various methods. One common approach involves the reaction of 1-bromobutane with phenylmagnesium bromide to form 1-bromophenylbutane, followed by nucleophilic substitution with piperazine. This method provides a straightforward route to the target compound with good yields and purity. Recent advancements in synthetic chemistry have also explored greener and more efficient methods, such as catalytic processes and microwave-assisted synthesis, to improve the environmental sustainability of the production process.

Biological Properties

1-(4-Phenylbut-1-yl)piperazine exhibits a range of biological activities that make it an interesting candidate for pharmaceutical research. One of its notable properties is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound can act as a partial agonist at the 5-HT_2A receptor, which is involved in various physiological processes such as mood regulation and cognitive function.

In addition to its serotoninergic activity, 1-(4-Phenylbut-1-yl)piperazine has been investigated for its potential as an anxiolytic agent. Preclinical studies in animal models have demonstrated that it can reduce anxiety-like behaviors without causing significant sedation or motor impairment. These findings suggest that it may have therapeutic potential for treating anxiety disorders.

Clinical Applications and Research

The potential clinical applications of 1-(4-Phenylbut-1-yl)piperazine are an active area of research. One promising application is in the treatment of psychiatric disorders, particularly those involving serotonin dysregulation. Clinical trials are currently underway to evaluate its efficacy and safety in treating conditions such as generalized anxiety disorder (GAD) and major depressive disorder (MDD).

Beyond psychiatry, there is growing interest in exploring the use of 1-(4-Phenylbut-1-yl)piperazine in other therapeutic areas. For example, preliminary studies have suggested that it may have neuroprotective effects, which could be beneficial in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Further research is needed to confirm these findings and to explore the underlying mechanisms of action.

Safety and Toxicology

The safety profile of 1-(4-Phenylbut-1-yl)piperazine is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have generally shown that it has a favorable safety profile at therapeutic doses. However, like all drugs, it may have side effects or adverse reactions at higher doses or in certain populations.

To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and pharmacokinetic parameters. These studies will provide valuable data on the dosing regimens and potential drug interactions that need to be considered during clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(4-Phenylbut-1-yl)piperazine holds promise for advancing our understanding of its biological activities and therapeutic potential. As more data becomes available from clinical trials, we can expect to gain insights into its efficacy and safety profiles across different patient populations.

In conclusion, 1-(4-Phenylbut-1-yl)piperazine (CAS No. 97480-93-8) is a promising compound with diverse biological activities and potential applications in medicine. Its interaction with serotonin receptors and anxiolytic properties make it an attractive candidate for further investigation in both preclinical and clinical settings. Continued research will be crucial in realizing its full therapeutic potential.